Cas no 2098079-53-7 (2-(3-(cyclopropylmethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine)

• Product Name: 2-(3-(cyclopropylmethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine
• CAS No: 2098079-53-7
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 5726259
• PubChem ID: 121199593
• Update Time: 2025-06-13

2-(3-(cyclopropylmethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS026707090
• 2-[3-(cyclopropylmethyl)imidazo[4,5-b]pyridin-2-yl]ethanamine
• 2-(3-(cyclopropylmethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine
• 2098079-53-7
• F1907-1634

• Inchi： 1S/C12H16N4/c13-6-5-11-15-10-2-1-7-14-12(10)16(11)8-9-3-4-9/h1-2,7,9H,3-6,8,13H2
• InChI Key： OYHIUSUAEFXTKX-UHFFFAOYSA-N
• SMILES： N1(C2=C(C=CC=N2)N=C1CCN)CC1CC1

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(3-(cyclopropylmethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine

Comprehensive Overview of 2-(3-(cyclopropylmethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine (CAS No. 2098079-53-7)

The compound 2-(3-(cyclopropylmethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine (CAS No. 2098079-53-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an imidazo[4,5-b]pyridine core and a cyclopropylmethyl substituent, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given the growing demand for targeted therapies in oncology and neurology.

In recent years, the scientific community has explored the structure-activity relationship (SAR) of derivatives related to 2-(3-(cyclopropylmethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine. This compound's imidazo[4,5-b]pyridine moiety is known for its ability to interact with various biological targets, including enzymes and receptors. The cyclopropylmethyl group adds steric and electronic complexity, which can enhance binding affinity and selectivity. Such features align with current trends in precision medicine, where researchers seek compounds with high specificity to minimize off-target effects.

The synthesis of 2-(3-(cyclopropylmethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Key steps may include cyclization, alkylation, and functional group transformations. Given the rising interest in green chemistry, recent studies have focused on optimizing synthetic routes to reduce waste and improve yields. This aligns with broader industry efforts to adopt sustainable practices in chemical manufacturing.

From a pharmacological perspective, the amine functionality in 2-(3-(cyclopropylmethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine offers opportunities for further derivatization, such as salt formation or conjugation with other bioactive molecules. This versatility is crucial for developing prodrugs or improving pharmacokinetic properties like solubility and bioavailability. Researchers are also investigating its potential in central nervous system (CNS) drug development, given the increasing prevalence of neurodegenerative disorders.

Analytical characterization of 2-(3-(cyclopropylmethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for regulatory compliance in drug development. The compound's stability under various conditions (e.g., pH, temperature) is another area of active research, particularly for formulation scientists working on oral dosage forms.

In the context of intellectual property, several patents have emerged covering imidazo[4,5-b]pyridine derivatives, including those structurally related to 2-(3-(cyclopropylmethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine. This reflects the commercial potential of such compounds in treating diseases like cancer, inflammation, and metabolic disorders. The pharmaceutical industry's shift toward small-molecule therapeutics further underscores the relevance of this chemical class.

Looking ahead, 2-(3-(cyclopropylmethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine represents a promising candidate for further investigation. Its combination of a heterocyclic core and a flexible side chain offers a balance between rigidity and adaptability—key traits for drug-like molecules. As computational tools like AI-driven drug design become more advanced, researchers may leverage these technologies to accelerate the discovery of novel analogs with improved efficacy and safety profiles.

For scientists and industry professionals seeking detailed information about 2-(3-(cyclopropylmethyl)-3H-imidazo[4,5-b]pyridin-2-yl)ethan-1-amine, resources such as chemical databases (e.g., PubChem, Reaxys) and peer-reviewed journals provide valuable insights. The compound's CAS No. 2098079-53-7 serves as a unique identifier for precise literature searches, ensuring accurate retrieval of relevant studies and data.